Cas no 922075-20-5 (N-(cyclohexylmethyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide)

• Product Name: N-(cyclohexylmethyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• CAS No: 922075-20-5
• MF: C₁₉H₂₅N₃O₄S₂
• MW: 423.549502134323
• CID: 6020170
• PubChem ID: 18572011
• Update Time: 2025-05-20

N-(cyclohexylmethyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(cyclohexylmethyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• N-(cyclohexylmethyl)-2-[2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• F2322-0749
• N-(cyclohexylmethyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide
• 922075-20-5
• AKOS024639328
• N-(cyclohexylmethyl)-2-(2-((4-methoxyphenyl)sulfonamido)thiazol-4-yl)acetamide
• N-(cyclohexylmethyl)-2-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]acetamide

• Inchi： 1S/C19H25N3O4S2/c1-26-16-7-9-17(10-8-16)28(24,25)22-19-21-15(13-27-19)11-18(23)20-12-14-5-3-2-4-6-14/h7-10,13-14H,2-6,11-12H2,1H3,(H,20,23)(H,21,22)
• InChI Key： WLHSTAWQBMGGEJ-UHFFFAOYSA-N
• SMILES： C(NCC1CCCCC1)(=O)CC1=CSC(NS(C2=CC=C(OC)C=C2)(=O)=O)=N1

Computed Properties

• Exact Mass: 423.12864863g/mol
• Monoisotopic Mass: 423.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 134Ų

Additional information on N-(cyclohexylmethyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide

Comprehensive Guide to N-(cyclohexylmethyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide (CAS No. 922075-20-5)

N-(cyclohexylmethyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide (CAS No. 922075-20-5) is a specialized organic compound with a unique molecular structure that combines a thiazole ring, a methoxybenzenesulfonamide group, and a cyclohexylmethyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Researchers are particularly interested in its applications in drug discovery, given its structural similarity to known pharmacophores.

The molecular formula of N-(cyclohexylmethyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide is C19H25N3O4S2, with a molecular weight of 423.55 g/mol. Its complex structure offers versatility in synthetic chemistry, making it a valuable building block for designing novel compounds. The presence of the thiazole ring, a common feature in many FDA-approved drugs, suggests potential antimicrobial or anti-inflammatory properties, though further studies are needed to confirm these effects.

One of the most searched questions about this compound is: "What are the applications of N-(cyclohexylmethyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide in drug development?" Current research indicates that derivatives of this compound may act as enzyme inhibitors or receptor modulators, particularly in targeting metabolic disorders or inflammatory pathways. Its methoxybenzenesulfonamide group is known to enhance solubility and bioavailability, a critical factor in pharmaceutical formulations.

Another trending topic is the synthetic routes for N-(cyclohexylmethyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide. Organic chemists often explore multi-step synthesis involving condensation reactions, sulfonylation, and cyclization. Optimizing these processes is crucial for scaling up production while maintaining high purity, a common challenge in fine chemical manufacturing.

From a commercial perspective, the demand for CAS 922075-20-5 has been steadily increasing, particularly in the contract research organization (CRO) sector. Pharmaceutical companies frequently seek custom synthesis of such intermediates for their drug discovery pipelines. The global market for specialized heterocyclic compounds like this is projected to grow at a CAGR of 6-8% over the next five years, driven by advancements in personalized medicine and targeted therapies.

When handling N-(cyclohexylmethyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide, researchers should follow standard laboratory safety protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety goggles is recommended. Storage should be in a cool, dry place away from strong oxidizers, with attention to stability studies indicating optimal conditions.

Analytical characterization of this compound typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying purity and structure, especially when the compound is used as a reference standard or pharmaceutical intermediate. Many researchers search for "HPLC methods for N-(cyclohexylmethyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide analysis", highlighting the importance of robust analytical protocols.

In conclusion, N-(cyclohexylmethyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide (CAS No. 922075-20-5) represents an important chemical entity with diverse research applications. Its unique structural features and potential biological activities make it a compound of significant interest in medicinal chemistry and material science. As research continues, we anticipate new discoveries about its properties and applications that will further expand its utility in scientific and industrial contexts.